3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one

• IUPAC Name: 3-(4-propan-2-ylanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C15H19NO/c1-11(2)12-6-8-13(9-7-12)16-14-4-3-5-15(17)10-14/h6-11,16H,3-5H2,1-2H3
• InChI Key: UITLCMDHFZRSSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2=CC(=O)CCC2
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol

Description

3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It was first synthesized in the early 1980s by Imperial Chemical Industries (ICI) Pharmaceuticals. Since then, it has been widely used in scientific research to study the role of β2-adrenergic receptors in various physiological and pathological processes.

Mechanism of Action

3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one 118,551 acts as a selective antagonist of β2-adrenergic receptors. It binds to the receptor and prevents the activation of downstream signaling pathways, thereby blocking the physiological effects of β2-adrenergic receptor activation. This mechanism of action makes this compound 118,551 a useful tool for studying the role of β2-adrenergic receptors in various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound 118,551 has been shown to have a number of biochemical and physiological effects. For example, it has been shown to block the bronchodilatory effects of β2-adrenergic receptor agonists, such as salbutamol. It has also been shown to block the vasodilatory effects of β2-adrenergic receptor agonists, such as isoproterenol. In addition, it has been shown to block the glycogenolytic effects of β2-adrenergic receptor agonists, such as epinephrine.

Advantages and Limitations for Lab Experiments

3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one 118,551 has several advantages for use in lab experiments. First, it is a highly selective β2-adrenergic receptor antagonist, which makes it a useful tool for studying the role of β2-adrenergic receptors in various physiological and pathological processes. Second, it is relatively easy to synthesize, which makes it readily available for use in lab experiments.
However, there are also some limitations to the use of this compound 118,551 in lab experiments. One limitation is that it is not a completely selective β2-adrenergic receptor antagonist, and it can also bind to other receptors, such as β1-adrenergic receptors. This can potentially confound the results of experiments that are specifically designed to study the role of β2-adrenergic receptors. Another limitation is that it has a relatively short half-life, which means that it may need to be administered multiple times during an experiment to maintain its effects.

Future Directions

There are several future directions for the use of 3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one 118,551 in scientific research. One direction is to use it to study the role of β2-adrenergic receptors in various pathological conditions, such as asthma, chronic obstructive pulmonary disease (COPD), and heart failure. Another direction is to use it to study the effects of β2-adrenergic receptor activation on glucose metabolism and insulin sensitivity, which could have important implications for the treatment of diabetes. Finally, this compound 118,551 could be used in combination with other drugs to study the effects of β2-adrenergic receptor blockade in different physiological and pathological contexts.

Synthesis Methods

The synthesis of 3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one 118,551 involves a multistep process starting from 2-cyclohexen-1-one. The first step involves the conversion of 2-cyclohexen-1-one to 2-cyclohexen-1-ol using lithium aluminum hydride. The resulting alcohol is then converted to the corresponding bromide using phosphorus tribromide. The bromide is then reacted with 4-isopropylaniline in the presence of a palladium catalyst to yield this compound 118,551.

Scientific Research Applications

3-[(4-isopropylphenyl)amino]-2-cyclohexen-1-one 118,551 has been extensively used in scientific research to study the role of β2-adrenergic receptors in various physiological and pathological processes. β2-adrenergic receptors are G protein-coupled receptors that are widely distributed in the body, including the lungs, heart, and skeletal muscle. They play a crucial role in the regulation of various physiological processes, such as bronchodilation, vasodilation, and glycogenolysis.